Cas no 2171310-43-1 (2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid
• CAS No: 2171310-43-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6473226
• PubChem ID: 165559642
• Update Time: 2025-05-20

2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid
• 2-[(2R)-1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}pyrrolidin-2-yl]acetic acid
• 2171310-43-1
• EN300-1473660

• Inchi： 1S/C27H32N2O5/c1-2-18(14-25(30)29-13-7-8-19(29)15-26(31)32)16-28-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： VQKGCZPPLHNXGE-MUMRKEEXSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid

Introduction to 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid (CAS No. 2171310-43-1)

2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid, identified by its CAS number 2171310-43-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The intricate structure of this molecule, characterized by its pyrrolidinyl and flurorenyl substituents, contributes to its unique chemical properties and biological interactions.

The molecular framework of 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid is meticulously designed to target specific biological pathways. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group enhances the compound's solubility and stability, which are critical factors in drug design. Additionally, the pyrrolidin-2-ylacetic acid moiety introduces a chiral center, which is essential for achieving enantioselective interactions with biological targets. These structural features make this compound a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid has emerged as a promising candidate in this context due to its unique structural and functional attributes. Studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 2-(2R)-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidin-2-ylacetic acid is its ability to modulate key signaling pathways associated with diseases such as cancer and inflammation. The flurorenyl group, in particular, has been shown to enhance binding affinity to certain protein targets, leading to more effective therapeutic outcomes. Furthermore, the methoxycarbonyl moiety contributes to the compound's metabolic stability, ensuring prolonged activity in vivo.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanism of action of CAS No. 2171310-43-1. These studies have revealed that the compound interacts with biological targets in a highly specific manner, minimizing off-target effects. This precision is crucial for developing drugs that are both effective and safe for clinical use. The structural optimization of this molecule has also led to the discovery of analogs with improved pharmacokinetic profiles, making it an attractive scaffold for drug development.

The synthesis of CAS No. 2171310-43-1 represents a significant achievement in organic chemistry due to its complexity and the multiple functional groups involved. The synthetic route involves multi-step reactions, including peptide coupling and protecting group strategies, which highlight the expertise required to produce this compound on an industrial scale. Despite the challenges associated with its synthesis, the potential therapeutic benefits of this molecule have driven considerable investment in optimizing production methods.

In conclusion, CAS No. 2171310-43-1, or 2-(2R)-1-{3-{((9H-fluoren-9-y l)methoxycarbonyl)amino)methylpentanoyl}pyrrolidin - 2 - ylacetic acid, is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties, combined with its ability to modulate key disease-related pathways, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a crucial role in future drug development efforts.